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Compound of Interest

Compound Name: Methyl 6-methoxypicolinate

Cat. No.: B1340530 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals who handle Methyl 6-methoxypicolinate in a laboratory setting. It provides a

comprehensive overview of the known hazards, safety precautions, and emergency

procedures associated with this compound.

Chemical Identification and Physical Properties
Methyl 6-methoxypicolinate is a pyridine derivative used in laboratory and research settings.

Understanding its physical and chemical properties is fundamental to its safe handling.

Property Data Source

Chemical Formula C₈H₉NO₃

Molecular Weight 167.164 g/mol

Appearance Solid

Color
Colorless to Slightly Pale

Yellow

Melting Point 33 to 38°C

Boiling Point 97°C / 0.5kPa

Purity 97%
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Hazard Identification and Classification
Methyl 6-methoxypicolinate is classified as a hazardous chemical. The primary hazards are

associated with irritation to the skin, eyes, and respiratory system.

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2 / 2A
H318/H319: Causes serious

eye damage/irritation.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.

Signal Word:Warning

Experimental Protocols
The safety data sheets and literature referenced in the search results affirm the hazard

classifications (e.g., skin and eye irritation) based on toxicological data. However, these

sources are summary documents and do not provide the detailed experimental methodologies

or protocols (e.g., specific animal studies, in vitro assays) used to derive these classifications.

For detailed toxicological studies, researchers would need to consult specialized toxicology

databases or the primary literature.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Engineering Controls and Handling Practices
Work should be performed in a well-ventilated area, preferably within a laboratory fume

hood.

Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.
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Avoid contact with skin, eyes, and clothing.

Minimize the generation of dust or aerosols during handling.

Wash hands and any exposed skin thoroughly after handling the compound, before breaks,

and at the end of the workday.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage Conditions
Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store locked up.

Store away from incompatible materials, such as strong oxidizing agents and strong bases.

Preparation

Handling & Post-Handling

Disposal

Inspect and Don PPE Handle Chemical
(Minimize Dust/Aerosol)

2.Verify Engineering Controls
(Fume Hood, Eyewash)

1.
Decontaminate Work Area

3.

Collect Waste in
Labeled Container

4.

Wash Hands Thoroughly Remove and Store/
Dispose of PPE

6.

5.

Dispose via Approved
Waste Plant

7.

Click to download full resolution via product page

Caption: General workflow for safely handling Methyl 6-methoxypicolinate.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses with side-shields

conforming to EN166 or

NIOSH standards. A face

shield

To cite this document: BenchChem. [Methyl 6-methoxypicolinate: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340530#safety-and-handling-precautions-for-
methyl-6-methoxypicolinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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